Cas no 87769-40-2 (4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-)

4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl- structure
87769-40-2 structure
Product Name:4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-
CAS No:87769-40-2
MF:C9H14O3
MW:170.205663204193
CID:652487
PubChem ID:13157022
Update Time:2025-04-19

4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-
    • 5-ethyl-2,2,6-trimethyl-1,3-dioxin-4-one
    • DTXSID60523028
    • 5-Ethyl-2,2,6-trimethyl-2H,4H-1,3-dioxin-4-one
    • SCHEMBL7428431
    • 87769-40-2
    • Inchi: 1S/C9H14O3/c1-5-7-6(2)11-9(3,4)12-8(7)10/h5H2,1-4H3
    • InChI Key: ZYILMIXAVLPPRF-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(=O)OC1(C)C)CC

Computed Properties

  • Exact Mass: 170.094294304g/mol
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.5Ų

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